Sialyl-Lewis X

Description

Sialyl-Lewis X (sLeX), also known as cluster of differentiation 15s (CD15s) or stage-specific embryonic antigen 1 (SSEA-1), is a tetrasaccharide carbohydrate usually attached to O-glycans on cell surfaces and plays a vital role in cell-to-cell recognition processes . Sialyl-Lewis X is also an important blood group antigen displayed on the terminus of glycolipids on the cell surface . It is constitutively expressed on granulocytes and monocytes and mediates inflammatory extravasation of these cells, while resting T and B lymphocytes can be induced to express it strongly upon activation . The term "Lewis" in the name comes from a family with red blood cell incompatibility whose studies led to the discovery of sialyl-Lewis X .

Sialyl-Lewis X is crucial in various biological processes, including leukocyte homing, where it facilitates leukocyte tethering and rolling along the endothelium to accumulate at sites of vascular inflammation . It also enables sperm cell recognition and fertilization of egg cells . Defective synthesis of sialyl-Lewis X can result in immunodeficiency (leukocyte adhesion deficiency type 2) . Sialyl-Lewis X is expressed by cells in Hodgkin disease and some leukemias and is present in a significant percentage of adenocarcinoma cells . Furthermore, it plays a critical role in cancer metastasis by aiding cancer cells in leaving the bloodstream, with its expression related to tumor stage, recurrence, and overall patient survival .

A similar compound is Sialyl-Lewis A (CA19-9), another tetrasaccharide related to the Lewis antigen family . Sialyl-Lewis X is a ligand for selectins, a family of cell adhesion proteins . Research indicates that the receptor for sulfated sialyl-Lewis X oligosaccharide is the preferred binding site for the coronavirus causing Middle East respiratory syndrome (MERS) .

• CAS No.: 98603-84-0
• Product Name: Sialyl-Lewis X
• Molecular Formula: C31H52N2O23
• Molecular Weight: 820.7 g/mol
• IUPAC Name: (2S,4S,5R,6R)-5-acetamido-2-[(2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5R)-5-acetamido-1,2-dihydroxy-6-oxo-4-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C31H52N2O23/c1-9-18(43)21(46)22(47)28(51-9)53-24(12(5-34)32-10(2)38)25(15(42)7-36)54-29-23(48)27(20(45)16(8-37)52-29)56-31(30(49)50)4-13(40)17(33-11(3)39)26(55-31)19(44)14(41)6-35/h5,9,12-29,35-37,40-48H,4,6-8H2,1-3H3,(H,32,38)(H,33,39)(H,49,50)/t9-,12-,13-,14+,15+,16+,17+,18+,19+,20-,21+,22-,23+,24+,25+,26+,27-,28-,29-,31-/m0/s1
• Standard InChIKey: LAQPKDLYOBZWBT-NYLDSJSYSA-N
• SMILES: CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)OC3(CC(C(C(O3)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)OC3(CC(C(C(O3)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)O
• Synonyms: 3 alpha Fucosyl N Acetyl Lactosamine; 3 alpha-Fucosyl-N-Acetyl Lactosamine; Antigen, Lewis X; Antigens, CD15; CD15 Antigen; CD15 Antigens; Embryonic Antigen-1, Stage-Specific; Galbeta(1-4)Fucalpha(1-3)GlcNAc; Hapten X; Le(X) Antigen; Leu M1 Antigens; Leu-M1 Antigens; Lewis X Antigen; Lewis X Hapten; Lewis X Related Antigens; SSEA 1; SSEA 1 Determinant; SSEA-1; SSEA-1 Determinant; Stage Specific Embryonic Antigen 1; Stage-Specific Embryonic Antigen-1; X Antigen, Lewis; X Hapten, Lewis
• PubChem Compound: 643990
• Last Modified: Sep 15 2023